4-Bromo-N-(1-methyl-1H-pyrazol-4-yl)-benzenesulfonamide
Cat. No. B7499276
M. Wt: 316.18 g/mol
InChI Key: DZKVQGDEPYDGSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09156811B2
Procedure details
Prepared from 4-bromobenzenesulfonyl chloride (m396 g, 1.55 mmol) and 4-amino-1-methyl-1H-pyrazole (206 mg, 1.54 mmol) in pyridine (3 ml) according to the method of intermediate 1, to give the title compound as a white solid (424 mg, 1.34 mmol, 87%). δH (D-6 DMSO, 300K) 9.80 (1H, s), 7.79 (2H, d J 8.7 Hz), 7.61 (2H, d J 8.7 Hz), 7.48 (1H, s), 7.05 (1H, s), 3.71 (3H, s). m/z (ES+, 70V) 318.0 (MH+).
[Compound]
Name
intermediate 1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Yield
87%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([S:8](Cl)(=[O:10])=[O:9])=[CH:4][CH:3]=1.[NH2:12][C:13]1[CH:14]=[N:15][N:16]([CH3:18])[CH:17]=1>N1C=CC=CC=1>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([S:8]([NH:12][C:13]2[CH:14]=[N:15][N:16]([CH3:18])[CH:17]=2)(=[O:10])=[O:9])=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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Quantity
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1.55 mmol
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Type
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reactant
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Smiles
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BrC1=CC=C(C=C1)S(=O)(=O)Cl
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Name
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Quantity
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206 mg
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Type
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reactant
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Smiles
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NC=1C=NN(C1)C
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Step Two
[Compound]
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Name
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intermediate 1
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=CC=C(C=C1)S(=O)(=O)NC=1C=NN(C1)C
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Measurements
| Type | Value | Analysis |
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| AMOUNT: AMOUNT | 1.34 mmol | |
| AMOUNT: MASS | 424 mg | |
| YIELD: PERCENTYIELD | 87% | |
| YIELD: CALCULATEDPERCENTYIELD | 87% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
